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Compound of Interest

Compound Name: Ethyl 2,5-dichlorobenzoate

Cat. No.: B1581286 Get Quote

Introduction: The Strategic Importance of the
Dichlorobenzoate Moiety in Agrochemical Design
In the competitive landscape of agrochemical research and development, the identification of

versatile and economically viable building blocks is paramount. Ethyl 2,5-dichlorobenzoate, a

derivative of benzoic acid, has emerged as a significant intermediate in the synthesis of a

range of active ingredients for crop protection.[1][2][3] Its di-substituted chlorinated ring

provides a stable and strategically functionalized scaffold, influencing the molecule's steric and

electronic properties. This, in turn, dictates its biological activity and selectivity. The presence of

chlorine atoms on the aromatic ring is a common feature in many pesticides, often enhancing

their efficacy and metabolic stability. This application note provides a comprehensive guide for

researchers and scientists on the utilization of ethyl 2,5-dichlorobenzoate in the synthesis of

key agrochemicals, with a focus on herbicides. We will delve into the underlying chemical

principles, provide detailed experimental protocols, and discuss the critical structure-activity

relationships that govern the performance of these molecules.

Physicochemical Properties of Ethyl 2,5-
Dichlorobenzoate
A thorough understanding of the physical and chemical properties of a starting material is

fundamental to successful process development and safe laboratory practice.
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Property Value Reference

CAS Number 35112-27-7 [1][4][5]

Molecular Formula C₉H₈Cl₂O₂ [1][4]

Molecular Weight 219.06 g/mol [1][4]

Appearance
Colorless to light yellow, clear

liquid
[5]

Boiling Point 270-271°C [1]

Density 1.31 g/cm³ [1]

Solubility
Highly soluble in organic

solvents
[1]

Synthetic Pathways to Key Agrochemicals
Ethyl 2,5-dichlorobenzoate serves as a crucial starting point for the synthesis of prominent

herbicides such as Dinoben and Chloramben. The synthetic strategy typically involves

electrophilic aromatic substitution to introduce a nitro group, followed by reduction to an amine.

The choice to start with the ethyl ester, as opposed to the free carboxylic acid, can offer

advantages in terms of solubility in organic reaction media and can prevent unwanted side

reactions involving the acidic proton of the carboxyl group during certain synthetic steps.

Synthesis of Dinoben (2,5-Dichloro-3-nitrobenzoic acid)
Intermediate
Dinoben is a pre-emergence herbicide, and its synthesis from ethyl 2,5-dichlorobenzoate
involves a nitration step. There are two primary approaches: nitration of the ester followed by

hydrolysis, or hydrolysis of the ester to 2,5-dichlorobenzoic acid followed by nitration.

Workflow for the Synthesis of Dinoben Intermediate
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Route A: Hydrolysis First Route B: Nitration First

Ethyl 2,5-dichlorobenzoate

Hydrolysis (e.g., NaOH, H₂O/EtOH)

2,5-Dichlorobenzoic acid

Nitration (HNO₃, H₂SO₄)

2,5-Dichloro-3-nitrobenzoic acid (Dinoben)

Ethyl 2,5-dichlorobenzoate

Nitration (HNO₃, H₂SO₄)

Ethyl 2,5-dichloro-3-nitrobenzoate

Hydrolysis (e.g., H₂SO₄, H₂O)

2,5-Dichloro-3-nitrobenzoic acid (Dinoben)

Reduction of Dinoben to Chloramben

2,5-Dichloro-3-nitrobenzoic acid

Reduction

e.g., Catalytic Hydrogenation (H₂, Pd/C)
or Sodium Dithionite (Na₂S₂O₄)

3-Amino-2,5-dichlorobenzoic acid (Chloramben)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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